Cas no 1005583-56-1 ((1E)-1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-hydroxyethanimine)

• Product Name: (1E)-1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-hydroxyethanimine
• CAS No: 1005583-56-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 3058212
• PubChem ID: 9693423
• Update Time: 2025-04-21

(1E)-1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-hydroxyethanimine Chemical and Physical Properties

Names and Identifiers

• (1E)-1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-hydroxyethanimine
• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)ethanone oxime
• 1005583-56-1
• STK312593
• 1-(1,3-dimethylpyrazol-4-yl)-1-(hydroxyimino)ethane
• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)ethanoneoxime
• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)-ethanone oxime
• (NE)-N-[1-(1,3-dimethylpyrazol-4-yl)ethylidene]hydroxylamine
• BBL038815
• 1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-1-ETHANONE OXIME
• EN300-64431
• AKOS000305971

• MDL： MFCD04967212
• Inchi： 1S/C7H11N3O/c1-5-7(6(2)9-11)4-10(3)8-5/h4,11H,1-3H3/b9-6+
• InChI Key： ZVYUOMFPHSNNGK-RMKNXTFCSA-N
• SMILES： O/N=C(\C)/C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 153.090211983Da
• Monoisotopic Mass: 153.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles